Cas no 889951-20-6 (2-Amino-5-3-(benzyloxy)phenylpyridine)

• Product Name: 2-Amino-5-3-(benzyloxy)phenylpyridine
• CAS No: 889951-20-6
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• MDL: MFCD06802735
• CID: 2811637
• PubChem ID: 20100214
• Update Time: 2025-10-29

2-Amino-5-3-(benzyloxy)phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(3-phenylmethoxyphenyl)pyridin-2-amine
• 2-AMino-5-[3-(benzyloxy)phenyl]pyridine
• 5-[3-(Benzyloxy)phenyl]-2-pyridinamine
• MFCD06802735
• BS-33028
• DTXSID90602512
• CS-0209665
• SB55419
• 5-[3-(Benzyloxy)phenyl]pyridin-2-amine
• 889951-20-6
• AKOS004118907
• 2-Amino-5-3-(benzyloxy)phenylpyridine

• MDL： MFCD06802735
• Inchi： 1S/C18H16N2O/c19-18-10-9-16(12-20-18)15-7-4-8-17(11-15)21-13-14-5-2-1-3-6-14/h1-12H,13H2,(H2,19,20)
• InChI Key： MKPMZJBTPNAXJY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C=NC(=CC=1)N

Computed Properties

• Exact Mass: 276.12600
• Monoisotopic Mass: 276.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.87000
• LogP: 3.83990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Amino-5-3-(benzyloxy)phenylpyridine

Introduction to 2-Amino-5-3-(benzyloxy)phenylpyridine (CAS No. 889951-20-6) in Modern Chemical Research

2-Amino-5-3-(benzyloxy)phenylpyridine, identified by the CAS number 889951-20-6, represents a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic amine has garnered attention due to its structural versatility and potential biological activities, making it a valuable scaffold for drug discovery and material science applications. The compound's unique structure, featuring a pyridine core linked to a phenyl ring substituted with both an amino group and a benzyloxy moiety, offers multiple sites for functionalization, enabling the design of novel derivatives with tailored properties.

The relevance of 2-Amino-5-3-(benzyloxy)phenylpyridine is underscored by its presence in several cutting-edge research initiatives aimed at addressing critical therapeutic challenges. Recent studies have highlighted its utility as a building block in the synthesis of kinase inhibitors, particularly those targeting aberrant signaling pathways in cancer. The pyridine-pyridine interaction motif is well-documented for its role in stabilizing protein-protein interactions, which is a key consideration in the development of small-molecule modulators.

In the context of medicinal chemistry, the benzyloxy group at the 3-position of the phenyl ring introduces lipophilicity and metabolic stability, which are crucial factors in drug design. This feature enhances the compound's solubility and bioavailability, making it an attractive candidate for further optimization. Furthermore, the amino group at the 2-position provides a site for further derivatization, allowing chemists to explore modifications that could improve binding affinity or selectivity against biological targets.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying potential drug candidates. 2-Amino-5-3-(benzyloxy)phenylpyridine has been incorporated into several molecular docking simulations aimed at identifying inhibitors of enzymes involved in inflammatory diseases. The compound's ability to interact with specific residues in target proteins has been computationally validated, suggesting its promise as a lead compound for further development.

The synthesis of 2-Amino-5-3-(benzyloxy)phenylpyridine involves multi-step organic transformations that showcase modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine-fused phenyl system efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization during the synthetic process. These synthetic approaches not only highlight the compound's accessibility but also demonstrate the advancements in synthetic organic chemistry that facilitate such complex constructions.

From a material science perspective, derivatives of 2-Amino-5-3-(benzyloxy)phenylpyridine have shown promise as ligands in coordination chemistry. The compound's ability to act as a chelating agent for metal ions has been explored in catalytic systems where transition metals play a pivotal role. Such applications are particularly relevant in green chemistry initiatives, where efficient catalytic processes are sought to minimize environmental impact.

The pharmacological profile of 2-Amino-5-3-(benzyloxy)phenylpyridine is another area of active investigation. Preclinical studies have begun to unravel its potential effects on various biological pathways, including those implicated in neurodegenerative disorders. The compound's structural features suggest interactions with neurotransmitter receptors and ion channels, which could be exploited for therapeutic purposes. While further research is needed to fully elucidate its mechanism of action, these preliminary findings are encouraging and warrant continued exploration.

The role of 2-Amino-5-3-(benzyloxy)phenylpyridine as an intermediate in industrial applications cannot be overlooked. Its synthesis has been scaled up for pilot plant production, demonstrating its feasibility for larger-scale manufacturing processes. This scalability is essential for transitioning promising research compounds into viable drug candidates that can undergo clinical trials and eventually reach patients in need.

In conclusion, 2-Amino-5-3-(benzyloxy)phenylpyridine (CAS No. 889951-20-6) stands out as a versatile and multifaceted compound with significant implications across multiple domains of chemical research. Its structural attributes make it an ideal candidate for further derivatization and optimization, while its demonstrated utility in various applications underscores its importance as a chemical entity worthy of continued investigation.